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Introduction
Ebio1 is a potent and subtype-selective small-molecule activator of the voltage-gated

potassium channel KCNQ2 (Kv7.2).[1][2][3] KCNQ2 channels are crucial for neuronal

excitability, and their dysfunction is linked to neurological disorders such as epilepsy.[4][5]

Ebio1 represents a valuable pharmacological tool for studying KCNQ2 channel function and a

potential scaffold for the development of novel therapeutics.[1][6]

Unlike traditional KCNQ activators that primarily modulate the voltage-dependent gating of the

channel, Ebio1 employs a unique "twist-to-open" mechanism.[1][6] It directly engages the

channel gate, leading to an extended open state with increased conductance.[1][7][8] This

document provides detailed application notes and protocols for utilizing Ebio1 to activate

KCNQ2 channels, with a focus on determining its optimal concentration.

Quantitative Data Summary
The following table summarizes the key quantitative parameters of Ebio1's effect on KCNQ2

channels as reported in the literature.
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Parameter Value Channel Type
Experimental
System

Reference

EC50 247.3 nM KCNQ2 Not specified [2]

EC50 247 nM KCNQ2 Not specified [9]

Effect at 10 µM

34.32 ± 2.00 mV

leftward shift in

V1/2 of activation

KCNQ2 Not specified [2]

Note: The half-maximal activation voltage (V1/2) was shifted from -16.65 mV to -50.97 mV in

the presence of 10 µM Ebio1.[2]

Mechanism of Action
Ebio1 binds to a pocket in the pore domain of the KCNQ2 channel.[1] This binding induces a

conformational change in the S6 helices, causing them to twist and open the channel gate.[1]

[6] This mechanism is distinct from other activators and results in both an increased open

probability and a larger single-channel conductance.[9][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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